Chembl4453708
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Typically, a compound’s description would include its chemical name, molecular formula, and possibly its structure. It might also include its appearance (color, state of matter at room temperature, etc.) .
Synthesis Analysis
This involves understanding how the compound is made. This could be through various chemical reactions, using specific reagents and conditions .Molecular Structure Analysis
This involves understanding the 3D arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical and Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be found in chemical databases .Scientific Research Applications
ChEMBL Database for Drug Discovery
ChEMBL is an open-access database that houses extensive bioactivity information, including binding, functional, and ADMET data for numerous drug-like bioactive compounds. This information is meticulously abstracted from primary literature and standardized to support a wide range of research problems in chemical biology and drug discovery. As of the publication, ChEMBL contained over 5.4 million bioactivity measurements for more than 1 million compounds, accessible through web-based interfaces and web services (Gaulton et al., 2011).
Expansion and Enhancements of ChEMBL
Subsequent updates to ChEMBL have added new sources of bioactivity data, including data from neglected disease screenings, crop protection, drug metabolism, and patents. Improvements include the use of ontologies for assay and target annotation, inclusion of clinical candidates' targets and indications, and calculation of structural alerts. This makes ChEMBL a crucial resource for accessing a wide array of data for drug discovery and chemical biology research (Gaulton et al., 2016).
Utility in Crop Protection Research
ChEMBL's utility extends beyond human health research into areas like crop protection. By incorporating extensive datasets of bioactivity data for compounds with insecticidal, fungicidal, and herbicidal activities, ChEMBL enables the identification of active chemical scaffolds and potential targets, demonstrating its versatility across different fields of scientific inquiry (Gaulton et al., 2015).
Support for Drug Discovery Data and Utilities
The ChEMBL web services facilitate programmatic access to its data, significantly enhancing the drug discovery process. These services offer access to a wealth of data and cheminformatics methods, enabling the development of applications and workflows pertinent to drug discovery and chemical biology (Davies et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(5-amino-4-oxo-1,2,3-benzotriazin-3-yl)piperidine-2,6-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O3/c13-6-2-1-3-7-10(6)12(20)17(16-15-7)8-4-5-9(18)14-11(8)19/h1-3,8H,4-5,13H2,(H,14,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXZBHVQOULDEPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC(=O)C1N2C(=O)C3=C(C=CC=C3N=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.